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Compound of Interest

Compound Name: Paeonilactone B

Cat. No.: B15591470 Get Quote

Essential Safety and Handling Guide for
Paeonilactone B
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Paeonilactone B, ensuring the well-being of laboratory personnel and the integrity of research.

Adherence to these protocols is essential for minimizing risks associated with this

neuroprotective monoterpene.

Hazard Identification and Risk Assessment
While a comprehensive Safety Data Sheet (SDS) for Paeonilactone B is not readily available,

preliminary data suggests it should be handled with care. The compound is indicated as an

irritant ("Xi") and, as a powdered organic substance, poses a risk of respiratory irritation upon

inhalation. Therefore, a thorough risk assessment should be conducted before any handling.

Key Chemical and Physical Properties:
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Property Value

Molecular Formula C₁₀H₁₂O₄[1]

Molecular Weight 196.20 g/mol [1]

Appearance Solid (Assumed)

Boiling Point 417.4 ± 45.0 °C at 760 mmHg[2]

Flash Point 171.5 ± 22.2 °C[2]

Density 1.3 ± 0.1 g/cm³[2]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Paeonilactone B to prevent skin and eye

contact, and inhalation.

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene)[3]

To protect hands from direct

contact with the compound.

Eye Protection
Safety goggles or glasses with

side shields[3][4]

To shield eyes from splashes

and airborne particles.

Body Protection
A properly fitted and fastened

laboratory coat[3]

To provide effective coverage

and protect street clothes.

Respiratory Protection
N95 or higher rated respirator

or use in a fume hood[3]

To prevent inhalation of the

powder, especially during

weighing and transfer.

Foot Protection
Closed-toe, slip-resistant

shoes[3]

To protect feet from spills and

falling objects.

Operational Plan: Step-by-Step Handling Protocol
Preparation:
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Consult Safety Resources: Before beginning work, familiarize yourself with the known

properties of Paeonilactone B and general protocols for handling solid organic compounds.

[3]

Designate a Work Area: All handling of Paeonilactone B powder should be conducted in a

designated area, such as a chemical fume hood or a ventilated enclosure, to minimize

inhalation risk.

Assemble PPE: Don all required personal protective equipment as outlined in the table

above.

Prepare for Spills: Ensure a spill kit appropriate for chemical powders is readily accessible.

Handling:

Weighing: Carefully weigh the desired amount of Paeonilactone B in a fume hood or on a

balance with a draft shield. Use anti-static weighing paper or a container to prevent dispersal

of the powder.

Dissolving: If preparing a solution, add the solvent to the weighed Paeonilactone B slowly

and carefully to avoid splashing.

Labeling: Clearly label all containers with the compound name, concentration, date, and

appropriate hazard symbols.[3]

Post-Handling:

Decontamination: Clean the work area, balance, and any equipment used with an

appropriate solvent and dispose of the cleaning materials as hazardous waste.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Waste Segregation:

Solid Waste: All disposable materials contaminated with Paeonilactone B (e.g., gloves,

weighing paper, paper towels) should be placed in a designated, sealed, and clearly labeled
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hazardous waste container.

Liquid Waste: Solutions containing Paeonilactone B should be collected in a labeled, sealed

hazardous waste container. Do not pour down the drain.

Waste Disposal:

All chemical waste must be disposed of following local, regional, and national hazardous

waste regulations. Consult your institution's Environmental Health and Safety (EHS)

department for specific procedures.

Experimental Workflow for Safe Handling of
Paeonilactone B
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1. Preparation
- Review SDS/Safety Info

- Designate Work Area
- Don PPE

- Prepare Spill Kit

2. Weighing
- Use Fume Hood/Ventilated Enclosure

- Use Anti-Static Weigh Paper
- Handle with Care

3. Dissolving (if applicable)
- Add Solvent Slowly

- Avoid Splashing

4. Labeling
- Compound Name

- Concentration
- Date

- Hazard Symbols

5. Post-Handling
- Decontaminate Work Area

- Clean Equipment

6. Waste Disposal
- Segregate Solid & Liquid Waste

- Label Hazardous Waste Containers
- Follow Institutional Protocols

7. Final Steps
- Remove PPE

- Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Paeonilactone B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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